molecular formula C18H22N2 B8420926 N-[8-(naphthalen-2-ylmethyl)-8-azabicyclo[3.2.1]oct-3-yl]amine

N-[8-(naphthalen-2-ylmethyl)-8-azabicyclo[3.2.1]oct-3-yl]amine

Cat. No.: B8420926
M. Wt: 266.4 g/mol
InChI Key: RTPHJBUURXVUQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[8-(naphthalen-2-ylmethyl)-8-azabicyclo[3.2.1]oct-3-yl]amine is a useful research compound. Its molecular formula is C18H22N2 and its molecular weight is 266.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H22N2

Molecular Weight

266.4 g/mol

IUPAC Name

8-(naphthalen-2-ylmethyl)-8-azabicyclo[3.2.1]octan-3-amine

InChI

InChI=1S/C18H22N2/c19-16-10-17-7-8-18(11-16)20(17)12-13-5-6-14-3-1-2-4-15(14)9-13/h1-6,9,16-18H,7-8,10-12,19H2

InChI Key

RTPHJBUURXVUQW-UHFFFAOYSA-N

Canonical SMILES

C1CC2CC(CC1N2CC3=CC4=CC=CC=C4C=C3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4 g (12.9 mmol) of N-[8-(naphthalen-2-ylmethyl)-8-azabicyclo[3.2.1]oct-3-yl]acetamide are poured into 13 mL of 5N hydrochloric acid. The mixture is refluxed for 4 hours and then cooled in an ice bath, basified with 35% sodium hydroxide and extracted three times with ethyl acetate. The combined extracts are washed with water and with brine, dried over anhydrous sodium sulfate and then evaporated under reduced pressure. 3.2 g of oily product are obtained (94% yield).
Name
N-[8-(naphthalen-2-ylmethyl)-8-azabicyclo[3.2.1]oct-3-yl]acetamide
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
13 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
94%

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